- Preparation of aromatic amines, alcohols, and thiols by nucleophilic substitution reactions, Japan, , ,
Cas no 96-74-2 (2-Methanesulfonyl-4-nitroaniline)
96-74-2 structure
2-Methanesulfonyl-4-nitroaniline Properties
Names and Identifiers
-
- 2-(Methylsulfonyl)-4-nitroaniline
- 2-METHANESULFONYL-4-NITROPHENYLAMINE
- 2-methylsulfonyl-4-nitroaniline
- 1-Amino-2-methylsulphonyl-4-nitrobenzene
- 2-Mesyl-4-nitroaniline
- 2-methanesulfonyl-4-nitroaniline
- 2-Methansulfonyl-4-nitro-anilin
- EINECS 202-529-4
- Benzenamine, 2-(methylsulfonyl)-4-nitro-
- KIMXIMWZIRTKCQ-UHFFFAOYSA-N
- 2-Methylsulphonyl-4-nitroaniline
- 2-(Methanesulfonyl)-4-nitroaniline
- 6779AC
- VZ24838
- FCH1329483
- 2-(Methylsulfonyl)-4-nitrobenzenamine (ACI)
- Aniline, 2-(methylsulfonyl)-4-nitro- (6CI, 8CI)
- 2-Amino-5-nitrophenyl methyl sulfone
- Methyl 2-amino-5-nitrophenyl sulfone
- 2-(methylsulfonyl)-4-nitrobenzenamine
- 2-(methylsulfonyl)-4-nitroaniline
- MFCD00044068
- W-100133
- NS00040500
- JPB68RZ6WP
- DB-057645
- UNII-JPB68RZ6WP
- DTXSID8059138
- 96-74-2
- (4-nitrophenyl)sulfonylmethanamine
- SCHEMBL4622820
- ANILINE, 2-(METHYLSULFONYL)-4-NITRO-
- CS-0063821
- AS-10452
- AKOS015891018
- +Expand
-
- MFCD00044068
- KIMXIMWZIRTKCQ-UHFFFAOYSA-N
- 1S/C7H8N2O4S/c1-14(12,13)7-4-5(9(10)11)2-3-6(7)8/h2-4H,8H2,1H3
- [O-][N+](C1C=C(S(C)(=O)=O)C(N)=CC=1)=O
Computed Properties
- 216.02000
- 1
- 5
- 1
- 216.02
- 14
- 316
- 0
- 0
- 0
- 0
- 0
- 1
- 0.9
- 114
Experimental Properties
- 2.76570
- 114.36000
- 1.601
- 500.6°C at 760 mmHg
- 256.6 °C
- 淡 绿色 黄色粉末
- 1.487
2-Methanesulfonyl-4-nitroaniline Security Information
2-Methanesulfonyl-4-nitroaniline Customs Data
- 2921420090
-
China Customs Code:
2921420090Overview:
2921420090 Other aniline derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2921420090 aniline derivatives and their salts VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2-Methanesulfonyl-4-nitroaniline Price
2-Methanesulfonyl-4-nitroaniline Synthesis
Synthetic Circuit 1
Reaction Conditions
1.1 Reagents: Ammonia Solvents: Dimethylformamide , Water
Reference
2-Methanesulfonyl-4-nitroaniline Raw materials
2-Methanesulfonyl-4-nitroaniline Preparation Products
2-Methanesulfonyl-4-nitroaniline Related Literature
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1. Covalent attachment of chitosan to graphene via click chemistry for superior antibacterial activityJing Huang,Zhenyao Yin,Jinggao Wu Mater. Adv. 2020 1 579
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2. New organoarsino-bridged cobalt carbonyl complexes derived from reactions of [Co2(CO)8] or [Co2(μ-alkyne)(CO)6] with cyclo-(AsPh)6Rohini M. De Silva,Martin J. Mays,John E. Davies,Paul R. Raithby,Moira A. Rennie,Gregory P. Shield J. Chem. Soc. Dalton Trans. 1998 439
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3. New U- and Y-shaped components for metallosupramolecular assemblies: synthesis and coordination chemistry of 2,6-bis(3-pyridyloxy)pyrazineDavid A. McMorran,Peter J. Steel J. Chem. Soc. Dalton Trans. 2002 3321
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4. Chiral bidentate aminophosphine ligands: synthesis, coordination chemistry and asymmetric catalysisEric J. Zijp,Jarl Ivar van der Vlugt,Duncan M. Tooke,Anthony L. Spek,Dieter Vogt ligands: synthesis coordination chemistry and asymmetric catalysis. Eric J. Zijp Jarl Ivar van der Vlugt Duncan M. Tooke Anthony L. Spek Dieter Vogt Dalton Trans. 2005 512
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Christian Dubs,Akiko Inagaki,Munetaka Akita proton-induced reversible metal migration. Christian Dubs Akiko Inagaki Munetaka Akita Chem. Commun. 2004 2760
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Michael D. Brown,William Levason,Gillian Reid,Michael Webster Dalton Trans. 2006 1667
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Zhong Sun,Hui Wang,Ying Zhang,Jingshuang Li,Yang Zhao,Wuning Jiang,Li Wang Dalton Trans. 2013 42 12956
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Michael B. Hursthouse,Riccardo Montis,Graham J. Tizzard CrystEngComm 2010 12 953
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Lijuan Zhang,Chengfu Zhou,Xiaokang Na,Yannan Chen,Mingqian Tan Food Funct. 2021 12 11872
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:96-74-2)2-METHANESULFONYL-4-NITROPHENYLAMINE
99.9%
200kg
discuss personally
Amadis Chemical Company Limited
(CAS:96-74-2)2-Methanesulfonyl-4-nitroaniline
99%/99%
5g/10g
345.0/585.0